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Compound of Interest

Compound Name: Citrinin

Cat. No.: B1143686 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract Citrinin (CIT) is a mycotoxin produced by several fungal species of the genera

Aspergillus, Penicillium, and Monascus, which can contaminate a wide range of food and feed

products.[1][2][3] Due to its nephrotoxic and genotoxic properties, regulatory bodies have set

maximum levels for citrinin in certain foods, such as red yeast rice-based food supplements.[3]

[4][5] This application note details a robust and sensitive Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) method for the quantification of citrinin in various food matrices.

The protocols provided cover sample extraction, cleanup, and instrumental analysis, along with

method validation data demonstrating high accuracy, precision, and sensitivity.

Experimental Protocols
Protocol 1: Extraction from Red Rice
This protocol is adapted from a validated method for determining citrinin in red rice.[1][4]

Materials:

Homogenized red rice sample

Extraction solvent: Acetonitrile/Water/Acetic Acid (79/20/1, v/v/v)

Captiva EMR cartridges for cleanup
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Reconstitution solvent: Methanol/Water (80/20, v/v) with 0.1% Formic Acid

Internal Standard (IS): ¹³C₂₀-Ochratoxin A (¹³C₂₀-OTA)

Procedure:

Weigh 5 g of the homogenized sample into a 250 mL Erlenmeyer flask.

Add 100 mL of the extraction solvent.

Extract in an ultrasonic bath for 30 minutes.[1]

Filter the extract using Whatman No. 41 filter paper.[1]

Pass the filtrate through a Captiva EMR cartridge for cleanup.

Evaporate 0.5 mL of the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the reconstitution solvent, add the internal standard, and transfer

to an autosampler vial for LC-MS/MS analysis.[1]

Protocol 2: QuEChERS-Based Extraction for Diverse
Food and Feed Matrices
This method is a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) based

approach suitable for a variety of matrices including cereals, spices, and baby food.[6][7]

Materials:

Homogenized sample (e.g., wheat flour, spices)

Extraction Solvent: Ethyl acetate/Acetonitrile/Glacial acetic acid (75:24:1, v:v:v)[8]

Magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Internal Standard (IS): ¹³C-labeled citrinin
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Procedure:

Weigh a 4 g test portion of the homogenized sample.

Humidify the sample with 10 mL of a hydrochloric acid aqueous solution (water:glacial acetic

acid, 99:1, v:v).[8]

Add 20 mL of the extraction solvent and shake for 60 minutes.[8]

Add 6 g of MgSO₄ and 1.5 g of NaCl to induce phase separation.[8]

Agitate vigorously and then centrifuge.

Collect an aliquot of the upper organic phase (acetonitrile).

The extract can be concentrated, reconstituted in a suitable solvent, and spiked with an

internal standard before injection.[7]

Experimental Workflow Diagrams
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Extraction Cleanup & Concentration Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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